Cas no 4416-66-4 (Phenol, 2-fluoro-, 4-methylbenzenesulfonate)

• Product Name: Phenol, 2-fluoro-, 4-methylbenzenesulfonate
• CAS No: 4416-66-4
• MF: C₁₃H₁₁FO₃S
• MW: 266.288046121597
• CID: 1516362
• PubChem ID: 12535076
• Update Time: 2025-04-21

Phenol, 2-fluoro-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-fluoro-, 4-methylbenzenesulfonate
• 2-Fluorphenyl-tosylat
• (2-fluorophenyl) 4-methylbenzenesulfonate
• 2-Fluorophenyl4-methylbenzenesulfonate
• AKOS000969209
• EN300-6983763
• Phenol, o-fluoro-, p-toluenesulfonate (7CI,8CI); 2-Fluorophenyl tosylate; o-Fluorophenyl tosylate
• CS-15100
• 2-fluorophenyl 4-methylbenzene-1-sulfonate
• SCHEMBL4120837
• 4416-66-4
• CS-Z0029
• 2-Fluorophenyl 4-methylbenzenesulfonate

• Inchi： 1S/C13H11FO3S/c1-10-6-8-11(9-7-10)18(15,16)17-13-5-3-2-4-12(13)14/h2-9H,1H3
• InChI Key： MRHDJDZJOOZLDD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC=CC=1F

Computed Properties

• Exact Mass: 284.05189
• Monoisotopic Mass: 266.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters